16-Methylheptadecanoic acid
16-Methylheptadecanoic acid
16-methylheptadecanoic acid is a methyl-branched fatty acid that is heptadecanoic acid (margaric acid) substituted by a methyl group at position 16. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It derives from a heptadecanoic acid.
Isostearic acid, also known as isostearate or isooctadecanoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Isostearic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isostearic acid has been primarily detected in urine. Within the cell, isostearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Isostearic acid can be biosynthesized from heptadecanoic acid.
Isostearic acid, also known as isostearate or isooctadecanoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Isostearic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isostearic acid has been primarily detected in urine. Within the cell, isostearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Isostearic acid can be biosynthesized from heptadecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
30399-84-9
VCID:
VC0036810
InChI:
InChI=1S/C18H36O2/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20/h17H,3-16H2,1-2H3,(H,19,20)
SMILES:
CC(C)CCCCCCCCCCCCCCC(=O)O
Molecular Formula:
C18H36O2
Molecular Weight:
284.5 g/mol
16-Methylheptadecanoic acid
CAS No.: 30399-84-9
Main Products
VCID: VC0036810
Molecular Formula: C18H36O2
Molecular Weight: 284.5 g/mol
| CAS No. | 30399-84-9 |
|---|---|
| Product Name | 16-Methylheptadecanoic acid |
| Molecular Formula | C18H36O2 |
| Molecular Weight | 284.5 g/mol |
| IUPAC Name | 16-methylheptadecanoic acid |
| Standard InChI | InChI=1S/C18H36O2/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18(19)20/h17H,3-16H2,1-2H3,(H,19,20) |
| Standard InChIKey | XDOFQFKRPWOURC-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCCCCCCCCCCC(=O)O |
| Canonical SMILES | CC(C)CCCCCCCCCCCCCCC(=O)O |
| Melting Point | 69.5°C |
| Physical Description | Liquid; OtherSolid, Liquid Solid |
| Description | 16-methylheptadecanoic acid is a methyl-branched fatty acid that is heptadecanoic acid (margaric acid) substituted by a methyl group at position 16. It is a branched-chain saturated fatty acid, a long-chain fatty acid and a methyl-branched fatty acid. It derives from a heptadecanoic acid. Isostearic acid, also known as isostearate or isooctadecanoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Isostearic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Isostearic acid has been primarily detected in urine. Within the cell, isostearic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Isostearic acid can be biosynthesized from heptadecanoic acid. |
| Synonyms | 875d;century1105;emersol871;emersol875;emery871;emery875d;isostearicacid(mixed);prisorine3501 |
| Reference | 1: Ashby RD, Ngo HL, Solaiman DK, Strahan G. Methyl-branched poly(hydroxyalkanoate) biosynthesis from 13-methyltetradecanoic acid and mixed isostearic acid isomer substrates. Appl Microbiol Biotechnol. 2009 Nov;85(2):359-70. doi: 10.1007/s00253-009-2134-1. Epub 2009 Jul 31. PubMed PMID: 19644690. 2: COOKE NJ, HANSEN RP, SHORLAND FB. The branched-chain fatty acids of mutton fat. 3. The isolation of 16-methylheptadecanoic acid (isostearic acid). Biochem J. 1956 Oct;64(2):214-6. PubMed PMID: 13363830; PubMed Central PMCID: PMC1199720. |
| PubChem Compound | 21859 |
| Last Modified | Nov 11 2021 |
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